Cas no 5245-72-7 (N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide)

• Product Name: N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide
• CAS No: 5245-72-7
• MF: C₁₆H₁₁N₃O₄S₂
• MW: 373.406240701675
• CID: 1577251
• PubChem ID: 2837014
• Update Time: 2025-04-21

N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N'-(4-nitrobenzene-1,3-diyl)dithiophene-2-carboxamide
• 2-thiophenecarboxamide, N,N'-(4-nitro-1,3-phenylene)bis-
• N,N'-(4-Nitro-1,3-phenylene)dithiophene-2-carboxamide
• N-[4-nitro-3-(thiophene-2-carbonylamino)phenyl]thiophene-2-carboxamide
• STK448123
• N-[2-NITRO-5-(THIOPHENE-2-AMIDO)PHENYL]THIOPHENE-2-CARBOXAMIDE
• CBMicro_015233
• N,N'-(4-nitro-1,3-phenylene)di(2-thiophenecarboxamide)
• N,N'-(4-Nitro-1,3-phenylene)di(thiophene-2-carboxamide)
• 5245-72-7
• BIM-0015238.P001
• Cambridge id 5245727
• DTXSID30385493
• AKOS003243750

• Inchi： 1S/C16H11N3O4S2/c20-15(13-3-1-7-24-13)17-10-5-6-12(19(22)23)11(9-10)18-16(21)14-4-2-8-25-14/h1-9H,(H,17,20)(H,18,21)
• InChI Key： BBAOZJNAOZOBIL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C(=CC=C(C=1)NC(C1=CC=CS1)=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 373.01923
• Monoisotopic Mass: 373.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.569
• Boiling Point: 425.3°C at 760 mmHg
• Flash Point: 211°C
• Refractive Index: 1.768
• PSA: 101.34